Cas no 86932-98-1 (Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate)

• Product Name: Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate
• CAS No: 86932-98-1
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 1092098
• PubChem ID: 13118859
• Update Time: 2025-06-28

Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate
• ethyl 2-methylimidazo[2,1-b][1,3]benzothiazole-1-carboxylate
• UJQXCRZWLVNZBJ-UHFFFAOYSA-N
• 86932-98-1
• ethyl 2-methylimidazo[2,1-b]benzothiazole-3-carboxylate
• SCHEMBL10463716
• Ethyl2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate
• CS-0226682

• Inchi： 1S/C13H12N2O2S/c1-3-17-12(16)11-8(2)14-13-15(11)9-6-4-5-7-10(9)18-13/h4-7H,3H2,1-2H3
• InChI Key： UJQXCRZWLVNZBJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N2C1=NC(C)=C2C(=O)OCC

Computed Properties

• Exact Mass: 260.06194880g/mol
• Monoisotopic Mass: 260.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate

Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate (CAS No. 86932-98-1): A Comprehensive Overview

Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate (CAS No. 86932-98-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anticancer treatments. This article aims to provide a detailed and comprehensive overview of Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate is a derivative of benzo[d]imidazo[2,1-b]thiazole, a heterocyclic compound with a fused ring system consisting of a benzene ring and an imidazo[2,1-b]thiazole moiety. The ethyl ester group attached to the carboxylic acid functionality imparts additional stability and solubility properties to the molecule. The molecular formula of this compound is C₁₄H₁₄N₂O₂S, with a molecular weight of approximately 278.33 g/mol.

The structure of Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate is notable for its aromaticity and the presence of multiple functional groups, which contribute to its diverse chemical reactivity. The imidazole ring provides basicity and can form hydrogen bonds, while the thiazole ring adds polarity and can participate in various chemical reactions. The ethyl ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Synthesis Methods

The synthesis of Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate has been explored through various routes, each with its own advantages and limitations. One common method involves the condensation of 2-amino-5-methylbenzothiazole with ethyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via an intermediate amide formation followed by intramolecular cyclization to form the final product.

An alternative approach involves the reaction of 5-methylbenzothiazol-2-amine with ethyl chloroacetyl chloride in the presence of a base. This method also yields Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate through a series of intermediate steps involving amide formation and cyclization.

Biological Activities and Applications

Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anticancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate has demonstrated significant anticancer activity against various cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in cancer progression.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate. One notable study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with varying substituents on the benzene ring and evaluating their biological activities. The results indicated that modifications at specific positions could enhance both anti-inflammatory and anticancer properties.

Another recent study focused on the pharmacokinetic properties of Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate. Researchers found that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, making it suitable for further development as a therapeutic agent. The study also highlighted the importance of optimizing dosing regimens to achieve maximum therapeutic efficacy while minimizing potential side effects.

Conclusion

In conclusion, Ethyl 2-methylbenzo[d]imidazo[2,1-b]thiazole-3-carboxylate (CAS No. 86932-98-1) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications will emerge.